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These application notes provide researchers, scientists, and drug development professionals
with a comprehensive overview and practical guidance for modeling chlorofluorocarbon-11
(CFC-11) emissions originating from oceanic reservoirs.

Introduction

Chlorofluorocarbons (CFCs) are potent ozone-depleting substances. While their production
was phased out under the Montreal Protocol, the world's oceans have absorbed a significant
amount of these compounds, acting as a substantial reservoir.[1] As atmospheric
concentrations of CFC-11 decrease, the ocean is projected to transition from a net sink to a net
source, releasing CFC-11 back into the atmosphere.[1][2][3] Understanding and accurately
modeling these oceanic emissions is crucial for interpreting atmospheric observations, verifying
compliance with international agreements, and predicting future atmospheric CFC-11 levels.

Recent studies have highlighted unexpected increases in global CFC-11 emissions,
emphasizing the need to accurately quantify all potential sources, including the oceans.[2]
Modeling efforts are essential to distinguish between new, illicit emissions and the outgassing
from oceanic reservoirs.
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Quantitative Data Summary

The following tables summarize key quantitative data related to oceanic CFC-11 emissions and

modeling parameters derived from recent studies.

Table 1: Global CFC-11 Budget and Oceanic Influence
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Parameter Value Year/Period Source

Unexpected increase
, o ~10 Gglyr Post-2013 [2]
in CFC-11 emissions

Oceanic contribution
to reducing 0.4 £ 0.3 Gglyr Post-2013 [2]

unexpected emissions

Estimated oceanic
absorption of 5-10% Total [1]
manufactured CFC-11

Projected start of net
oceanic CFC-11 ~2075 Future [11[3]

outgassing

Projected detectable
atmospheric increase mid-2100s Future [2]

from ocean emissions

Projected annual
ocean emission rate in  ~0.5 Gglyr mid-2100s [2]
the mid-2100s

Peak oceanic CFC-11
inventory in MITgcm - 2075

model

Global ocean CFC-11
inventory estimate 75.6 £ 16.5 Gg 1994
(WOCE)

Global ocean CFC-11
inventory in MITgcm ~82 Gg 1994

model

Table 2: Impact of Oceanic Processes on CFC-11 Lifetime
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CFC-11
Scenario Atmospheric Year Source
Lifetime

Atmosphere-only loss 55 years (constant)

Atmosphere and

~50 years 1950
ocean loss
Atmosphere and
~54 years 2000
ocean loss
Atmosphere and
~60 years 2250
ocean loss
Increase in residence
time due to ocean up to 5 years by 2200 [1]

outgassing

Experimental Protocols: Modeling Oceanic CFC-11
Fluxes

Modeling the exchange of CFC-11 between the ocean and the atmosphere involves several
key components, from simple box models for conceptual understanding to complex global
circulation models for detailed simulations.

Protocol 1: Box Model for Simulating Air-Sea Exchange

This protocol describes a simplified box model approach, useful for understanding the
fundamental dynamics of CFC-11 partitioning.

Objective: To simulate the long-term exchange of CFC-11 between the atmosphere, the ocean
mixed layer, and the deep ocean.

Model Structure:

o Atmosphere: Typically represented by one or two boxes (e.g., Northern and Southern
Hemispheres).
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e Ocean Mixed Layer: The upper layer of the ocean that is in direct contact with the
atmosphere.

e Deep Ocean: The vast reservoir below the mixed layer.
Methodology:

o Define Compartments and Linkages: Establish the model structure with boxes representing
the atmosphere, ocean mixed layer, and deep ocean for each hemisphere. The exchange
between these boxes is governed by transport parameters.

 Input Anthropogenic Emissions: Use historical and projected CFC-11 emission data as the
primary input into the atmospheric box.

o Parameterize Air-Sea Flux: The flux of CFC-11 between the atmosphere and the ocean
mixed layer is a critical component. The net downward flux (Q) can be calculated using the
following formula[4]: Q =k * F * (pCFC_atm - pCFC_ocean) Where:

o k is the gas transfer velocity.

o Fis the solubility of CFC-11 in seawater.

o pCFC_atm is the partial pressure of CFC-11 in the atmosphere.

o pCFC_ocean is the partial pressure of CFC-11 in the surface ocean.

o Parameterize Ocean Transport: The exchange of CFC-11 between the mixed layer and the
deep ocean is parameterized to represent processes like vertical mixing and advection.

 Incorporate Atmospheric Loss: Include a first-order loss term in the atmospheric box to
represent the chemical degradation of CFC-11.

e Run and Analyze: Run the model over the desired time period (e.g., 1930-2300) to observe
the evolution of CFC-11 inventories in each box and the direction and magnitude of the air-
sea flux.
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Protocol 2: General Circulation Model (GCM) for Detailed
Oceanic Transport

This protocol outlines the use of an Ocean General Circulation Model (OGCM) coupled with an
atmospheric model for a more realistic simulation. The MIT General Circulation Model
(MITgcm) is a commonly used tool for such studies.[1]

Objective: To simulate the detailed spatial and temporal distribution of CFC-11 in the ocean and
its flux across the air-sea interface.

Model Setup:

o Atmospheric Component: A simplified atmospheric box model can be coupled to the OGCM.

[5]

¢ Oceanic Component: The MITgcm or a similar OGCM that simulates ocean currents,
temperature, salinity, and mixing.

Methodology:

o Model Configuration: Configure the MITgcm with appropriate resolution and physical
parameterizations. The model can be run in different modes, such as a climatological forcing
run (Hist run) or a climate change scenario run (e.g., RCP8.5).[5]

¢ Forcing Fields: Force the model with meteorological data, including wind stress and
buoyancy fluxes. For climate change scenarios, output from a fully coupled global climate
model can be used.[5]

e CFC-11 as a Passive Tracer: Treat CFC-11 as a passive and conservative tracer within the
ocean model.[4][5] Its movement is governed by the simulated ocean circulation and mixing.

e Air-Sea Flux Calculation: Implement a parameterization for the air-sea flux of CFC-11 at the
ocean surface in each model grid cell, as described in Protocol 1. This calculation will
depend on model-simulated sea surface temperature (SST), salinity (SSS), and prescribed
atmospheric CFC-11 concentrations.[4]
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+ Model Spin-up and Simulation: Initialize the model and run it for a sufficient period to reach a
stable state before introducing anthropogenic CFC-11 emissions. The simulation should
extend from the pre-industrial era to the future period of interest.

¢ Analysis of Output: Analyze the model output to determine the oceanic inventory of CFC-11,
the spatial distribution of uptake and outgassing, and the net air-sea flux over time. Compare

the model results with observational data where available.

Visualizations
The following diagrams illustrate key concepts and workflows in modeling oceanic CFC-11
emissions.
Model Inputs
Atmospheric & Oceanic Forcing Data . ..
(Winds, Temperature, etc.) Anthropogenic CFC-11 Emissions
Coupled Model
Ocean General Circulation Model Atmospheric Model
(e.g., MITgcm) (Box Model or GCM)
¢ Key Processes ¢
v v
Oceanic Transport & Mixing — Air-Sea Flux Calculation Atmospheric Degradation

Modédl Outputs

Oceanic CFC-11 Inventory

Atmospheric CFC-11 Concentration

Oceanic Emission/Uptake Flux
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Caption: Workflow for modeling oceanic CFC-11 emissions.
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Caption: Key parameters influencing air-sea CFC-11 flux.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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